(5-Chloro-2-isopropoxy-pyridin-3-yl)-methanol

• IUPAC Name: (5-chloro-2-propan-2-yloxypyridin-3-yl)methanol
• InChI: InChI=1S/C9H12ClNO2/c1-6(2)13-9-7(5-12)3-8(10)4-11-9/h3-4,6,12H,5H2,1-2H3
• InChI Key: PQSYZRXQHRHPLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=N1)Cl)CO
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol

Description

5-Chloro-2-isopropoxy-pyridin-3-yl)-methanol, also known as 5CIPM, is an organic compound discovered in the early 2000s. It is a versatile molecule that has a wide range of applications in scientific research, from the development of new pharmaceuticals to the study of biochemical and physiological processes.

Scientific Research Applications

Hydrogen Production from Methanol

Hydrogen production through methanol thermochemical conversion is a significant area of research. A comprehensive review by García et al. (2021) discusses hydrogen production from methanol, highlighting the development of copper-based catalysts and reactor technology for methanol steam reforming, partial oxidation, autothermal reforming, and methanol decomposition. This research is conducive to developing a hydrogen-methanol economy, potentially applicable to derivatives of methanol like “(5-Chloro-2-isopropoxy-pyridin-3-yl)-methanol” (García et al., 2021).

Methanol as an Analytical Marker

Methanol serves as an analytical marker for assessing the condition of solid insulation in power transformers. Jalbert et al. (2019) provide a comprehensive literature review on using methanol as a chemical marker, covering analytical methods for its determination in transformer oil and its role in monitoring cellulosic insulation degradation. This application demonstrates methanol's utility in diagnostic and monitoring tasks, which could extend to its derivatives (Jalbert et al., 2019).

Methanol in Energy Transport Systems

Liu et al. (2002) reviewed thermal energy transport systems based on methanol synthesis and decomposition reactions. The study highlights the potential of methanol-based systems to recover waste or unused heat for thermal energy demands, emphasizing the development of catalysts and reactor technologies. The findings suggest potential applications for methanol derivatives in innovative energy transport systems (Liu et al., 2002).